Cas no 2097924-47-3 (N-1-(2,5-dimethylfuran-3-carbonyl)azetidin-3-ylpyridazin-3-amine)

• Product Name: N-1-(2,5-dimethylfuran-3-carbonyl)azetidin-3-ylpyridazin-3-amine
• CAS No: 2097924-47-3
• MF: C₁₄H₁₆N₄O₂
• MW: 272.302442550659
• CID: 5840825
• PubChem ID: 126853350
• Update Time: 2025-07-14

N-1-(2,5-dimethylfuran-3-carbonyl)azetidin-3-ylpyridazin-3-amine Chemical and Physical Properties

Names and Identifiers

• N-1-(2,5-dimethylfuran-3-carbonyl)azetidin-3-ylpyridazin-3-amine
• AKOS032461561
• (2,5-dimethylfuran-3-yl)-[3-(pyridazin-3-ylamino)azetidin-1-yl]methanone
• N-[1-(2,5-dimethylfuran-3-carbonyl)azetidin-3-yl]pyridazin-3-amine
• F6550-6009
• 2097924-47-3

• Inchi： 1S/C14H16N4O2/c1-9-6-12(10(2)20-9)14(19)18-7-11(8-18)16-13-4-3-5-15-17-13/h3-6,11H,7-8H2,1-2H3,(H,16,17)
• InChI Key： TXRZPNVSMMGIBN-UHFFFAOYSA-N
• SMILES： O=C(C1C=C(C)OC=1C)N1CC(C1)NC1=CC=CN=N1

Computed Properties

• Exact Mass: 272.12732577g/mol
• Monoisotopic Mass: 272.12732577g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 71.3Ų

Additional information on N-1-(2,5-dimethylfuran-3-carbonyl)azetidin-3-ylpyridazin-3-amine

Introduction to N-1-(2,5-dimethylfuran-3-carbonyl)azetidin-3-ylpyridazin-3-amine (CAS No. 2097924-47-3)

N-1-(2,5-dimethylfuran-3-carbonyl)azetidin-3-ylpyridazin-3-amine is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2097924-47-3, represents a fascinating intersection of heterocyclic chemistry and medicinal science. Its unique structural features make it a promising candidate for various therapeutic applications, particularly in the realm of drug discovery and molecular biology.

The molecular structure of N-1-(2,5-dimethylfuran-3-carbonyl)azetidin-3-ylpyridazin-3-amine consists of multiple functional groups that contribute to its reactivity and potential biological activity. The presence of a pyridazine ring fused with an azetidine moiety, along with a 2,5-dimethylfuran carboxyl group, creates a complex scaffold that is rich in potential binding sites for biological targets. This intricate architecture is not only intriguing from a chemical perspective but also offers numerous possibilities for therapeutic intervention.

In recent years, there has been a growing interest in exploring the pharmacological properties of compounds that incorporate both pyridazine and azetidine rings. These heterocyclic systems are known for their ability to interact with various enzymes and receptors, making them valuable scaffolds for drug design. The specific arrangement of atoms in N-1-(2,5-dimethylfuran-3-carbonyl)azetidin-3-ylpyridazin-3-amine suggests that it may possess unique interactions with biological targets, which could be exploited for the development of novel therapeutic agents.

One of the most compelling aspects of this compound is its potential role in addressing complex diseases. Current research indicates that molecules with similar structural motifs have shown promise in treating conditions such as cancer, inflammation, and neurological disorders. The pyridazine ring, in particular, has been extensively studied for its anti-inflammatory and anti-cancer properties. By incorporating this motif into the molecular framework of N-1-(2,5-dimethylfuran-3-carbonyl)azetidin-3-ylpyridazin-3-amine, researchers aim to harness these beneficial effects while exploring new therapeutic pathways.

The synthesis of N-1-(2,5-dimethylfuran-3-carbonyl)azetidin-3-ylpyridazin-3-amine represents a significant achievement in synthetic chemistry. The multi-step process involves careful manipulation of functional groups to achieve the desired molecular architecture. Each step must be meticulously controlled to ensure high yield and purity, which are critical for pharmaceutical applications. The complexity of the synthesis underscores the compound's importance as a research tool and potential drug candidate.

Recent advancements in computational chemistry have further enhanced the understanding of the pharmacological properties of N-1-(2,5-dimethylfuran-3-carbonyl)azetidin-3-yipyridazinylpyridazinamidine. Molecular modeling studies have revealed insights into how this compound interacts with biological targets at the atomic level. These insights are invaluable for guiding the design of more effective derivatives and optimizing its therapeutic potential. By leveraging computational tools alongside experimental data, researchers can accelerate the drug discovery process and bring new treatments to patients more quickly.

The potential applications of N-(1-(2,5-dimethylfuran)-3-one)-azetidinylpyridazine extend beyond traditional pharmaceuticals. Its unique chemical properties make it suitable for use in agrochemicals and specialty chemicals as well. For instance, derivatives of this compound could be developed as novel pesticides or herbicides that target specific biological pathways in plants or pests. This versatility highlights the broad utility of heterocyclic compounds like N-(1-(2(5-dimethylfuran)-carboxy)-azetidinyl)-pyrazine.

In conclusion, N-(1-(2(5-dimethylfuran)-carboxy)-azetidinyl)-pyrazine (CAS No. 20979244793) is a remarkable compound with significant potential in pharmaceutical research and beyond. Its complex structure and unique functional groups make it a valuable tool for drug discovery and molecular biology studies. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of the most challenging diseases facing humanity today.